Cas no 2227710-25-8 (rac-(3R,4S)-4-(2-methylidenebutyl)pyrrolidin-3-ol)

• Product Name: rac-(3R,4S)-4-(2-methylidenebutyl)pyrrolidin-3-ol
• CAS No: 2227710-25-8
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 5945929
• PubChem ID: 165788405
• Update Time: 2025-06-08

rac-(3R,4S)-4-(2-methylidenebutyl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-4-(2-methylidenebutyl)pyrrolidin-3-ol
• 2227710-25-8
• EN300-1637303

• Inchi： 1S/C9H17NO/c1-3-7(2)4-8-5-10-6-9(8)11/h8-11H,2-6H2,1H3/t8-,9-/m1/s1
• InChI Key： NCTRXSKSTXNEMP-RKDXNWHRSA-N
• SMILES： O[C@@H]1CNC[C@H]1CC(=C)CC

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 32.3Ų

Additional information on rac-(3R,4S)-4-(2-methylidenebutyl)pyrrolidin-3-ol

Chemical Profile of rac-(3R,4S)-4-(2-methylidenebutyl)pyrrolidin-3-ol (CAS No. 2227710-25-8)

Rac-(3R,4S)-4-(2-methylidenebutyl)pyrrolidin-3-ol, identified by its CAS number 2227710-25-8, is a compound of significant interest in the field of chemical and pharmaceutical research. This chiral pyrrolidinone derivative has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The compound's stereochemistry, defined by the (3R,4S) configuration, plays a crucial role in its biological activity and interactions with biological targets.

The molecular structure of rac-(3R,4S)-4-(2-methylidenebutyl)pyrrolidin-3-ol consists of a pyrrolidinone core substituted with a 2-methylidenebutyl group at the 4-position and a hydroxyl group at the 3-position. This arrangement contributes to its complex three-dimensional shape, which is essential for its binding affinity and specificity. The presence of the hydroxyl group also suggests potential for hydrogen bonding interactions, a key factor in drug-receptor interactions.

In recent years, there has been growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis. The stereochemistry of rac-(3R,4S)-4-(2-methylidenebutyl)pyrrolidin-3-ol makes it a valuable building block for constructing enantiomerically pure compounds. Such compounds are highly sought after in pharmaceuticals due to their improved efficacy and reduced side effects compared to their racemic counterparts.

Recent studies have highlighted the importance of pyrrolidinone derivatives in drug discovery. These compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and central nervous system (CNS) effects. The structural motif of rac-(3R,4S)-4-(2-methylidenebutyl)pyrrolidin-3-ol aligns well with these pharmacophores, making it a promising candidate for further investigation.

The synthesis of rac-(3R,4S)-4-(2-methylidenebutyl)pyrrolidin-3-ol involves multi-step organic transformations that require precise control over reaction conditions and stereochemistry. Advanced synthetic techniques such as chiral resolution and asymmetric catalysis have been employed to achieve high enantiomeric purity. These methods are critical for ensuring that the final product retains its desired biological properties.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Researchers are exploring its utility as a precursor for more complex molecules with enhanced pharmacological profiles. For instance, derivatives of this compound have shown promise in preclinical studies as modulators of enzyme activity and receptor binding.

The role of stereochemistry in determining biological activity cannot be overstated. The (3R,4S) configuration of rac-(3R,4S)-4-(2-methylidenebutyl)pyrrolidin-3-ol is believed to be crucial for its interaction with biological targets. Computational modeling studies have been instrumental in elucidating these interactions at the molecular level. These studies provide insights into how the compound's structure influences its binding affinity and selectivity.

In addition to its pharmaceutical applications, this compound has potential uses in other areas such as agrochemicals and material science. Its unique structural features make it a versatile scaffold for designing molecules with specific functionalities. This versatility is particularly valuable in the context of green chemistry initiatives, where sustainable and efficient synthetic routes are prioritized.

The future prospects for rac-(3R,4S)-4-(2-methylidenebutyl)pyrrolidin-3-ol are bright, with ongoing research aimed at uncovering new applications and optimizing its synthesis. Collaborative efforts between academia and industry are essential for translating laboratory findings into practical applications. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.